Cas no 2172065-12-0 (2-(4-cyclopropyl-1-ethyl-1H-pyrazol-3-yl)ethan-1-amine)

• Product Name: 2-(4-cyclopropyl-1-ethyl-1H-pyrazol-3-yl)ethan-1-amine
• CAS No: 2172065-12-0
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6484526
• PubChem ID: 165589294
• Update Time: 2025-05-22

2-(4-cyclopropyl-1-ethyl-1H-pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-1-ethyl-1H-pyrazol-3-yl)ethan-1-amine
• 2172065-12-0
• EN300-1618902

• Inchi： 1S/C10H17N3/c1-2-13-7-9(8-3-4-8)10(12-13)5-6-11/h7-8H,2-6,11H2,1H3
• InChI Key： YGPDRPCJWXVCAB-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(CCN)=N1)C1CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(4-cyclopropyl-1-ethyl-1H-pyrazol-3-yl)ethan-1-amine

2-(4-Cyclopropyl-1-Ethyl-1H-Pyrazol-3-Yl)ethan-1-Amine (CAS No: 2172065-12-0)

The compound 2-(4-cyclopropyl-1-ethyl-1H-pyrazol-3-yl)ethan-1-amine (CAS No: 2172065-12-0) is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of amines and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a cyclopropyl group and an ethyl substituent further enhances its structural diversity, making it a valuable molecule for exploring novel therapeutic agents.

The pyrazole ring in this compound plays a critical role in its chemical reactivity and biological activity. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's interactions with biological targets. Recent studies have highlighted the importance of pyrazole-containing compounds in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The cyclopropyl group, on the other hand, introduces strain into the molecule, potentially increasing its reactivity and making it more susceptible to certain types of chemical transformations.

One of the most intriguing aspects of 2-(4-cyclopropyl-1-ethyl-1H-pyrazol-3-yl)ethan-1-amine is its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various coupling reactions, such as Suzuki-Miyaura cross-coupling, to form biologically active derivatives. These derivatives have shown promise in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The ethanamine group at the terminal position further enhances the molecule's versatility, allowing for easy functionalization and modification.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that 2-(4-cyclopropyl-1-ethyl-pyrazolyl)ethanamine has a high binding affinity for several G-protein coupled receptors (GPCRs), which are critical targets in drug development. This suggests that the compound could serve as a lead molecule for developing treatments for conditions such as hypertension, anxiety disorders, and chronic pain.

In terms of synthesis, this compound is typically prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times compared to traditional methods. This highlights the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS No: 2172065-12-0.

Another area of interest surrounding this compound is its potential application in agrochemicals. Preliminary studies indicate that it exhibits moderate activity against several plant pathogens, suggesting its potential use as an antifungal agent. However, further research is required to fully understand its mechanism of action and toxicity profile before it can be considered for agricultural applications.

From an environmental perspective, understanding the degradation pathways of CAS No: 2172065-12-0 is crucial for assessing its ecological impact. Recent investigations have shown that under aerobic conditions, the compound undergoes rapid hydroxylation at the cyclopropane ring, leading to its eventual breakdown into less complex molecules. This information is vital for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(4-cyclopropyl-1-Ethyl-pyrazolyl)ethanamine (CAS No: 2172065) represents a versatile platform for exploring new chemical entities with diverse biological activities. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound will undoubtedly contribute to the development of innovative therapies addressing some of today's most pressing health challenges.